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Compound of Interest

Compound Name: Methyl 2-(3-acetylphenyl)benzoate

Cat. No.: B7959640 Get Quote

Essential Safety and Handling Guide for Methyl
2-(3-acetylphenyl)benzoate
This guide provides critical safety and logistical information for the handling and disposal of

Methyl 2-(3-acetylphenyl)benzoate, tailored for researchers, scientists, and drug

development professionals. Following these procedures is essential for ensuring laboratory

safety and minimizing risks.

Chemical Identifier:

Name: Methyl 2-(3-acetylphenyl)benzoate

Synonyms: o-Acetylphenyl benzoate

CAS Number: 4010-33-7

Molecular Formula: C₁₅H₁₂O₃

Molecular Weight: 240.25

Hazard Identification and Classification
Methyl 2-(3-acetylphenyl)benzoate is classified as a hazardous substance. The primary

hazards are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, chronic toxicity
1

H410: Very toxic to aquatic life

with long-lasting effects

Signal Word: Warning

Hazard Pictograms:

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling Methyl 2-(3-
acetylphenyl)benzoate. The following table outlines the required PPE.[1][2][3][4][5][6][7]
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

required. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[3]

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[1][2]

Always inspect gloves for

integrity before use.

Body Laboratory coat
A flame-resistant lab coat

should be worn.[4]

Respiratory Use in a chemical fume hood

All handling of this compound

that may generate dust or

vapors must be conducted in a

certified chemical fume hood to

avoid inhalation.[8]

Feet Closed-toe shoes
Shoes must be made of a non-

porous material.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.[8]

Prepare all necessary equipment and reagents before handling the compound.

Keep the container of Methyl 2-(3-acetylphenyl)benzoate tightly closed when not in use.[8]

[9][10]
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2. Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood.

Use a spatula or other appropriate tool to handle the solid material, minimizing dust

generation.[9]

If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

3. During the Experiment:

Continuously work within the fume hood.

Avoid contact with skin, eyes, and clothing.[10]

Keep ignition sources away from the work area, as the compound may be combustible.[8]

Do not eat, drink, or smoke in the laboratory.[9][11][12]

4. Post-Experiment:

Thoroughly clean the work area, decontaminating any surfaces that may have come into

contact with the chemical.

Wash hands thoroughly with soap and water after handling is complete, even if gloves were

worn.[4][11]

Remove and properly dispose of contaminated gloves and any other disposable PPE.

Emergency Procedures
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Emergency Situation Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[8][9]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[8][9][10]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[8][9][10][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[8]

[9][10][11]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable

container for disposal.[8] For large spills, contact

your institution's environmental health and

safety department.

Disposal Plan
Chemical waste must be disposed of in accordance with federal, state, and local regulations.[8]

[11]

Solid Waste: Collect solid Methyl 2-(3-acetylphenyl)benzoate and any contaminated

materials (e.g., absorbent pads, gloves) in a clearly labeled, sealed container for hazardous

waste.
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Liquid Waste: Solutions containing Methyl 2-(3-acetylphenyl)benzoate should be collected

in a designated, labeled hazardous waste container. Do not pour down the drain.[12]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Contact your institution's environmental health and safety department for specific disposal

procedures and to schedule a waste pickup.

Workflow for Handling Methyl 2-(3-
acetylphenyl)benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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